Cas no 191869-08-6 ((4-Amino-3,5-dibromo-phenyl)-acetic acid)

(4-Amino-3,5-dibromo-phenyl)-acetic acid structure
191869-08-6 structure
Product Name:(4-Amino-3,5-dibromo-phenyl)-acetic acid
CAS No:191869-08-6
MF:C8H7Br2NO2
MW:308.954680681229
CID:4777355
PubChem ID:23301960
Update Time:2024-02-29

(4-Amino-3,5-dibromo-phenyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

    • (4-amino-3,5-dibromophenyl)acetic acid
    • 2-(4-amino-3,5-dibromophenyl)acetic acid
    • (4-Amino-3,5-dibromo-phenyl)-acetic acid
    • Inchi: 1S/C8H7Br2NO2/c9-5-1-4(3-7(12)13)2-6(10)8(5)11/h1-2H,3,11H2,(H,12,13)
    • InChI Key: KIYIWMWVYLKCAZ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)CC(=O)O)Br)N

Computed Properties

  • Exact Mass: 308.88230g/mol
  • Monoisotopic Mass: 306.88435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.3

(4-Amino-3,5-dibromo-phenyl)-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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